Cas no 162093-39-2 (TRISODIUM 2-(2-(2-CHLORO-3-(2-(3,3-DIMETHYL-5-SULFONATO-1-(4-SULFONATOBUTYL)INDOLIN-2-YLIDENE)ETHYLIDENE)CYCLOHEX-1-ENYL)VINYL)-3,3-DIMETHYL-1-(4-SULFONATOBUTYL)-3H-INDOLIUM-5-SULFONATE)

• Product Name: TRISODIUM 2-(2-(2-CHLORO-3-(2-(3,3-DIMETHYL-5-SULFONATO-1-(4-SULFONATOBUTYL)INDOLIN-2-YLIDENE)ETHYLIDENE)CYCLOHEX-1-ENYL)VINYL)-3,3-DIMETHYL-1-(4-SULFONATOBUTYL)-3H-INDOLIUM-5-SULFONATE
• CAS No: 162093-39-2
• MF: C₃₈H₄₄ClN₂Na₃O₁₂S₄
• MW: 953.444478034973
• CID: 890873
• Update Time: 2025-04-19

TRISODIUM 2-(2-(2-CHLORO-3-(2-(3,3-DIMETHYL-5-SULFONATO-1-(4-SULFONATOBUTYL)INDOLIN-2-YLIDENE)ETHYLIDENE)CYCLOHEX-1-ENYL)VINYL)-3,3-DIMETHYL-1-(4-SULFONATOBUTYL)-3H-INDOLIUM-5-SULFONATE Chemical and Physical Properties

Names and Identifiers

• TRISODIUM 2-(2-(2-CHLORO-3-(2-(3,3-DIMETHYL-5-SULFONATO-1-(4-SULFONATOBUTYL)INDOLIN-2-YLIDENE)ETHYLIDENE)CYCLOHEX-1-ENYL)VINYL)-3,3-DIMETHYL-1-(4-SULFONATOBUTYL)-3H-INDOLIUM-5-SULFONATE
• TRISODIUM 2-(2-(2-CHLORO-3-(2-(3,3-DIMETHYL-5-SULFONATO-1-(4-SULFONATOBUTYL)INDOLIN-2-YLIDENE)ETHYLIDENE)CYCLOHEX-1-ENY...
• 3,3-Dimethyl-2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-5-sulfo-1-(4-sulfobutyl)-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl]-5-sulfo-1-(4-sulfobutyl)-3H-indolium inner salt trisodium salt
• 3,3-Dimethyl-2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-5-sulfo-1-(4-sulfobutyl)-2Hindol- 2-ylidene]-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-5-sulfo-1-(4-sulfobutyl)-3Hindolium hydroxide, innersalt, trisodium salt

• Inchi： 1S/C38H47ClN2O12S4.3Na/c1-37(2)30-24-28(56(48,49)50)14-16-32(30)40(20-5-7-22-54(42,43)44)34(37)18-12-26-10-9-11-27(36(26)39)13-19-35-38(3,4)31-25-29(57(51,52)53)15-17-33(31)41(35)21-6-8-23-55(45,46)47;;;/h12-19,24-25H,5-11,20-23H2,1-4H3,(H3-,42,43,44,45,46,47,48,49,50,51,52,53);;;/q;3*+1/p-3
• InChI Key： RNYJFPBIWHZDBN-UHFFFAOYSA-K
• SMILES： [N+]1(CCCCS(=O)(=O)[O-])C2C=CC(=CC=2C(C)(C)C=1C=CC1CCC/C(=C\C=C2/C(C)(C)C3=C(C=CC(=C3)S(=O)(=O)[O-])N/2CCCCS(=O)(=O)[O-])/C=1Cl)S(=O)(=O)[O-].[Na+].[Na+].[Na+] |t:21|

Computed Properties

• Exact Mass: 952.11600

Experimental Properties

• PSA: 268.57000
• LogP: 9.70990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles